Cas no 72666-14-9 (3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one)
72666-14-9 structure
Product Name:3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one
CAS No:72666-14-9
MF:C15H14O6
MW:290.268064975739
CID:977417
PubChem ID:73059
Update Time:2025-04-19
3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one
- 2',3',4',3,4-PENTAHYDROXYDIHYDROCHALCONE
- DIHYDROOKANIN(P)
- 3-(3,4-Dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)-1-propanone
- 3-(3,4-Dihydroxy-phenyl)-1-(2,3,4-trihydroxy-phenyl)-propan-1-on
- 3-(3,4-dihydroxy-phenyl)-1-(2,3,4-trihydroxy-phenyl)-propan-1-one
- AC1L2J75
- AC1Q5D43
- CHEMBL67076
- Dihydrochalcone from Kalmia latifolia B668072
- KALMIA LATIFOLIA, FROM (B668072 - A DIHYDROCHALCONE)
- NSC309121
- NCI60_002650
- NSC-309121
- YJG86SC2Q7
- UNII-YJG86SC2Q7
- BDBM50088349
- 2'',3,3'',4,4''-pentahydroxychalcone
- SCHEMBL20683045
- 1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)-
- 3-(3,3,4-trihydroxy phenyl)propan-1-one
- 2',3,3',4,4'-PENTAHYDROXYDIHYDROCHALCONE
- DTXSID70222979
- NSC 309121
- 72666-14-9
- DS-004542
-
- Inchi: 1S/C15H14O6/c16-10(9-3-6-12(18)15(21)14(9)20)4-1-8-2-5-11(17)13(19)7-8/h2-3,5-7,17-21H,1,4H2
- InChI Key: CISQVWHIYYYZMR-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=C(C=1O)O)O)CCC1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 290.07900
- Monoisotopic Mass: 290.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 118.22000
- LogP: 2.03010
3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one Customs Data
- HS CODE:2914501900
- Customs Data:
China Customs Code:
2914501900Overview:
2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
72666-14-9 (3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one) Related Products
- 2887-61-8(2'-Hydroxybutyrophenone)
- 4390-92-5(1-(2,4-Dihydroxyphenyl)butan-1-one)
- 1469-94-9(1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione)
- 16636-62-7(2-(Acetoacetyl)phenol)
- 3516-95-8(2’-Hydroxy-3-phenylpropiophenone)
- 3144-54-5(1-(2,4-Dihydroxyphenyl)-1-hexanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent